1-butoxy-4-phenylphthalazine

• IUPAC Name: 1-butoxy-4-phenylphthalazine
• InChI: InChI=1S/C18H18N2O/c1-2-3-13-21-18-16-12-8-7-11-15(16)17(19-20-18)14-9-5-4-6-10-14/h4-12H,2-3,13H2,1H3
• InChI Key: HIIJSPCJXRNIDB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=NN=C(C2=CC=CC=C21)C3=CC=CC=C3
• Molecular Formula: C18H18N2O
• Molecular Weight: 278.3 g/mol

Description

1-butoxy-4-phenylphthalazine (BPP) is a chemical compound that has been extensively studied for its potential applications in scientific research. BPP has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research applications. In

Scientific Research Applications

1-butoxy-4-phenylphthalazine has been found to have a range of potential scientific research applications. One of the most promising areas of research is in the field of neuroscience, where 1-butoxy-4-phenylphthalazine has been shown to modulate the activity of certain neurotransmitter receptors. 1-butoxy-4-phenylphthalazine has also been studied for its potential use as an anti-inflammatory agent, as well as its potential as a therapeutic agent for certain types of cancer.

Mechanism of Action

The mechanism of action of 1-butoxy-4-phenylphthalazine is not fully understood, but it is thought to act on certain receptors in the brain and body. 1-butoxy-4-phenylphthalazine has been shown to modulate the activity of GABA-A receptors, which are involved in the regulation of anxiety and other neurological functions. 1-butoxy-4-phenylphthalazine has also been shown to inhibit the activity of certain enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
1-butoxy-4-phenylphthalazine has been found to have a range of biochemical and physiological effects. In addition to its effects on GABA-A receptors and inflammatory enzymes, 1-butoxy-4-phenylphthalazine has been shown to modulate the activity of certain ion channels, which are involved in the regulation of neuronal activity. 1-butoxy-4-phenylphthalazine has also been shown to have antioxidant properties, which may contribute to its potential as a therapeutic agent for certain types of cancer.

Advantages and Limitations for Lab Experiments

1-butoxy-4-phenylphthalazine has several advantages as a research tool, including its relatively low cost and ease of synthesis. However, 1-butoxy-4-phenylphthalazine also has several limitations, including its relatively low potency and specificity for certain receptors.

Future Directions

There are several potential future directions for research involving 1-butoxy-4-phenylphthalazine. One area of research is in the development of more potent and specific analogs of 1-butoxy-4-phenylphthalazine, which could be used to further explore its potential therapeutic applications. Another area of research is in the development of new methods for delivering 1-butoxy-4-phenylphthalazine to specific tissues or organs, which could increase its efficacy as a therapeutic agent. Finally, 1-butoxy-4-phenylphthalazine could be further studied for its potential use as a tool for investigating the role of certain receptors and enzymes in various biological processes.

Synthesis Methods

1-butoxy-4-phenylphthalazine can be synthesized through a multistep process involving the condensation of phthalic anhydride with aniline, followed by the reaction of the resulting phthalimide with butyl bromide. The final product is obtained through the hydrolysis of the resulting ester.